Cas no 179022-40-3 (4-Piperidinecarboxamide,N,2-dimethyl-, (2R-cis)- (9CI))

• Product Name: 4-Piperidinecarboxamide,N,2-dimethyl-, (2R-cis)- (9CI)
• CAS No: 179022-40-3
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 113049
• PubChem ID: 59032907
• Update Time: 2025-04-18

4-Piperidinecarboxamide,N,2-dimethyl-, (2R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide,N,2-dimethyl-, (2R-cis)- (9CI)
• 4-Piperidinecarboxamide,N,2-dimethyl-,(2R-cis)-(9CI)
• (2R,4R)-N,2-dimethylpiperidine-4-carboxamide
• 179022-40-3
• 752962-72-4
• 4-Piperidinecarboxamide,N,2-dimethyl-,cis-(9ci)

• Inchi： 1S/C8H16N2O/c1-6-5-7(3-4-10-6)8(11)9-2/h6-7,10H,3-5H2,1-2H3,(H,9,11)/t6-,7-/m1/s1
• InChI Key： KXHBFEKHGBOVRW-RNFRBKRXSA-N
• SMILES： O=C([C@@H]1CCN[C@H](C)C1)NC

Computed Properties

• Exact Mass: 156.12600
• Monoisotopic Mass: 156.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 0

Experimental Properties

• PSA: 41.13000
• LogP: 0.84020